CP-506 mesylate

Hypoxia-activated prodrug AKR1C3 resistance off-target activation
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H33BrN4O11S3
Molecular Weight 681.6 g/mol
CAS No. 2227304-19-8
Cat. No. B15577410
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Technical Parameters


Basic Identity
Product NameCP-506 mesylate
CAS2227304-19-8
Molecular FormulaC20H33BrN4O11S3
Molecular Weight681.6 g/mol
Structural Identifiers
InChIInChI=1S/C19H29BrN4O8S2.CH4O3S/c1-4-21-7-9-23(10-8-21)19(25)15-13-17(18(33(2,28)29)14-16(15)24(26)27)22(6-5-20)11-12-32-34(3,30)31;1-5(2,3)4/h13-14H,4-12H2,1-3H3;1H3,(H,2,3,4)
InChIKeyWJUPXQLICCCCRQ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

CP-506 Mesylate CAS 2227304-19-8: Second-Generation Hypoxia-Activated Prodrug (HAP) with AKR1C3 Resistance


CP-506 mesylate (CAS: 2227304-19-8) is a second-generation hypoxia-activated prodrug (HAP) of the nitroaromatic DNA-alkylating nitrogen mustard class, rationally designed as a PR-104A analogue with a piperazine moiety to improve drug-like properties and confer complete resistance to off-target aerobic activation by human aldo-keto reductase 1C3 (AKR1C3) [1]. CP-506 is currently in Phase I/II clinical trials (NCT04954599) for advanced solid malignancies, both as monotherapy and in combination with carboplatin or immune checkpoint inhibitors [2]. The compound is bioactivated selectively under severe hypoxia (<1 μM O₂) by one-electron oxidoreductases to release DNA cross-linking metabolites [3]. Key pharmacological advantages include high water solubility conferred by the mesylate salt form, oral bioavailability, and a pronounced bystander effect mediated by diffusible active metabolites [4].

Engineered resistance to aerobic AKR1C3 metabolism supports hypoxia-specific assay interpretation
Oral bioavailability profile enables in vivo research models without intravenous dosing
Validated in hypoxia-selective cytotoxicity, xenograft, and radiotherapy combination studies

CP-506 Mesylate Procurement: Why PR-104A and Other HAP Analogs Cannot Substitute


CP-506 cannot be substituted by its predecessor PR-104A or other hypoxia-activated prodrugs (HAPs) due to fundamental structural and mechanistic differentiation. PR-104A suffers from dose-limiting off-target aerobic activation by human AKR1C3, which compromises its therapeutic window and contributed to clinical failure due to myelotoxicity [1]. CP-506 was rationally designed with a piperazine-bearing nitrobenzamide scaffold that confers complete resistance to AKR1C3 metabolism while preserving hypoxic bioactivation via one-electron oxidoreductases [2]. Additionally, CP-506 demonstrates substantially higher hypoxia selectivity (normoxic/anoxic IC50 ratio up to 203) [3] compared to typical HAPs, and its mesylate salt form provides enhanced aqueous solubility relative to PR-104A's phosphate pre-prodrug formulation [4]. These properties are not present in generic HAP scaffolds and cannot be achieved through simple formulation adjustments.

Metabolism
First-generation HAPs like PR-104A undergo off-target aerobic activation by AKR1C3, which may reduce hypoxia-specific signal in research models.
Distribution
Physicochemical differences alter tissue penetration and bystander effects; substitution without comparative evidence may confound hypoxia-targeted research.
Selectivity
Other HAPs (e.g., tirapazamine) exhibit lower hypoxia selectivity ratios; experimental endpoints may not transfer directly.

CP-506 Mesylate Differential Evidence: Quantitative Head-to-Head Comparisons with PR-104A and In-Class Benchmarks


CP-506 Mesylate vs. PR-104A: Complete Resistance to AKR1C3-Mediated Aerobic Activation

CP-506 demonstrates complete resistance to aerobic (two-electron) activation by human AKR1C3, a key liability of the predecessor compound PR-104A. In gain-of-function studies using isogenic HCT116 and H1299 cell lines engineered to express AKR1C3, CP-506 showed no change in cytotoxicity under normoxic conditions, whereas PR-104A exhibited significant aerobic activation and increased cytotoxicity in AKR1C3-expressing cells [1]. The fold-change in IC50 values for CP-506 in AKR1C3-expressing versus parental cells was negligible, confirming complete AKR1C3 bypass [2]. In vivo, CP-506-treated SNU-398 tumors expressing human AKR1C3 showed no enhanced antitumor effect compared to parental tumors, while PR-104A demonstrated significantly enhanced activity in AKR1C3-positive tumors, indicating off-target aerobic activation [3]. This differentiation is critical because AKR1C3 expression in human bone marrow contributed to PR-104A's clinical myelotoxicity [4].

Aerobic AKR1C3 Metabolism
Head-to-head
CP-506Resistant
PR-104ASensitive
Eliminates off-target aerobic activation; supports hypoxia-specific assay interpretation.
Gain-of-function HCT116/H1299 models expressing human AKR1C3.
Hypoxia-activated prodrug AKR1C3 resistance off-target activation nitroaromatic prodrug

CP-506 Mesylate Hypoxia Selectivity: Normoxic/Anoxic IC50 Ratio Up to 203 in 2D and 3D Cultures

CP-506 exhibits exceptional hypoxia selectivity with normoxic/anoxic IC50 ratios reaching up to 203 across multiple cell line models [1]. Net reduction, metabolism, and cytotoxicity of CP-506 were maximally inhibited at oxygen concentrations above 1 μmol/L (0.1% O₂), confirming oxygen-sensitive bioactivation parameters [2]. In clonogenic survival assays using multicellular spheroids, CP-506 caused concentration-dependent killing of hypoxic clonogens while showing no effect on cells from non-hypoxic spheroid regions [3]. The hypoxia cytotoxicity ratio (HCR), defined as normoxic IC50 divided by anoxic IC50, ranged from >2.3 to >39.9 across 16 human cancer cell lines, with the maximum observed ratio reaching 203 [4]. Stoichiometry of reduction, one-electron affinity, and back-oxidation rate characterized by fast-reaction radiolytic methods fulfilled requirements for oxygen-sensitive bioactivation [5].

Hypoxia Selectivity Ratio
Reported
Up to 203-fold
Wider dynamic range for hypoxia discrimination in 2D/3D cell models.
vs. tirapazamine ≤50-fold; monolayer and spheroid cultures.
Hypoxia selectivity IC50 ratio tumor hypoxia prodrug activation

CP-506 Mesylate Tissue Pharmacokinetics: 190 μm Penetration Depth and Bystander Effect Validation

CP-506 exhibits favorable tissue pharmacokinetic properties characterized by rapid cellular uptake to high intracellular concentrations, with a long plasma half-life driving tissue diffusion to a penetration depth of 190 μm deep within hypoxic activating regions [1]. Bioreductive metabolism is restricted to regions of severe pathological hypoxia (<1 μM O₂), while active metabolites show substantial bystander potential with release from the cell of origin into the extracellular space [2]. Bystander efficiency predictions were validated using spheroid co-cultures, where clonogenic killing of metabolically defective 'target' cells increased proportionally with the proportion of metabolically competent 'activator' cells [3]. The bis-chloro-mustard amine metabolite (CP-506M-Cl₂) was identified as the major diffusible metabolite responsible for this bystander effect at tissue-like densities [4].

Hypoxic Fraction Reduction
Head-to-head
150-fold reduction
Supports pharmacodynamic endpoint for target engagement in xenograft models.
Pimonidazole, MDA-MB-468, 800 mg/kg QD5 vs vehicle.
Tissue penetration bystander effect PK/PD modeling nitrogen mustard

CP-506 Mesylate Radiosensitization: 62% Local Tumor Control vs. 27% with Radiation Alone

CP-506 significantly enhances local tumor control when combined with single-dose radiotherapy. In FaDu head and neck squamous cell carcinoma xenografts, CP-506 treatment (5 daily injections) followed by single-dose irradiation increased local control rate to 62% compared to 27% with vehicle plus radiation (p = 0.024), representing a 2.3-fold improvement in tumor control [1]. CP-506 induced significant DNA damage in FaDu tumors (p = 0.009), and hypoxic volume was significantly smaller after CP-506 pretreatment compared to vehicle (p = 0.038) [2]. The effect was model-dependent: in UT-SCC-5 xenografts, CP-506 plus radiation showed only marginal benefit, highlighting the importance of tumor hypoxia as a predictive biomarker [3]. Notably, adding CP-506 to fractionated radiotherapy (30 fractions/6 weeks) did not yield significant benefit, suggesting optimal use in hypofractionated schedules [4].

Tissue Penetration Depth
Reported
190 µm
Supports reaching distal hypoxic cell populations in tumor models.
Agent-based modelling; driven by long plasma half-life.
Radiosensitization local tumor control hypofractionated radiotherapy xenograft

CP-506 Mesylate Synthetic Lethality in FA/HR-Deficient Tumors: Enhancement Ratio 4.0±1.1 vs. 1.5±0.5

Deficiencies in the Fanconi Anemia (FA) or Homologous Recombination (HR) DNA repair pathways significantly enhance the antitumor effects of CP-506. In vivo, the antitumor response to CP-506 was more pronounced (P<0.0001) in LNCaP AR FANCA⁻/⁻ xenografts (enhancement ratio ER 4.0±1.1) and LNCaP AR FANCD2⁻/⁻ xenografts (ER 3.4±0.8) compared to parental LNCaP AR xenografts (ER 1.5±0.5), representing a 2.3-2.7× increase in treatment response [1]. Similarly, DLD-1 BRCA2⁻/⁻ xenografts showed ER 2.9±0.7 (P<0.0001) versus parental (ER 1.3±0.2), and HCT116 BRCA2⁻/⁻ xenografts demonstrated ER 4.0±0.6 (P<0.0001) versus parental (ER 1.7±0.6) [2]. In contrast, HCT116 DNA-PKcs⁻/⁻ (NHEJ-deficient) xenografts showed no significant difference from parental (ER 1.4±0.3; P=0.18), confirming pathway specificity [3]. Under anoxic conditions, CP-506 caused elevated γH2AX foci in FA- and HR-deficient cells (2.0-fold increase at 48 hours in FANCA-deficient cells) compared to parental cells (P<0.0001) [4].

Local Control + Radiotherapy
Head-to-head
CP-506 + RT62%
RT alone27%
Supports radiotherapy combination endpoint interpretation; model-specific context.
FaDu xenograft, 5 daily doses + single radiation; p=0.024.
Synthetic lethality Fanconi Anemia pathway Homologous Recombination deficiency BRCA2 FANCA

CP-506 Mesylate Recommended Application Scenarios for Scientific Procurement


Hypoxia-Targeted Oncology Research Requiring AKR1C3-Independent Prodrug Activation

CP-506 is the optimal HAP for studies where AKR1C3-mediated off-target aerobic activation would confound interpretation of hypoxia-specific effects. Based on demonstrated complete resistance to AKR1C3 metabolism in gain-of-function cell models and AKR1C3-expressing xenografts [1], CP-506 ensures that observed cytotoxicity is genuinely hypoxia-dependent rather than an artifact of AKR1C3 expression. This is particularly critical for research involving tumor types with high AKR1C3 expression (e.g., hepatocellular carcinoma, prostate cancer) or studies comparing hypoxia-targeting strategies across different HAP generations.

Combination Therapy Studies with Hypofractionated Radiotherapy

CP-506 demonstrates significant radiosensitization when combined with single-dose (hypofractionated) radiation, as evidenced by the 2.3-fold improvement in local tumor control rate (62% vs. 27%, p=0.024) in FaDu xenografts [2]. This application scenario is supported by DNA damage induction (p=0.009) and hypoxic volume reduction (p=0.038) data following CP-506 pretreatment. Procurement for radiation oncology combination studies should prioritize hypofractionated schedules rather than standard fractionated regimens, which showed no significant benefit [3].

Synthetic Lethality Studies in FA/HR-Deficient Cancer Models

CP-506 exhibits 2.3-2.7× enhanced efficacy in Fanconi Anemia pathway-deficient tumors (FANCA⁻/⁻ ER 4.0±1.1 vs. parental ER 1.5±0.5, P<0.0001) and 2.2-2.4× enhanced efficacy in Homologous Recombination-deficient tumors (BRCA2⁻/⁻ ER 2.9-4.0 vs. parental ER 1.3-1.7, P<0.0001) [4]. The pathway specificity is confirmed by the lack of enhanced efficacy in NHEJ-deficient (DNA-PKcs⁻/⁻) tumors (ER 1.4±0.3, P=0.18) [5]. This synthetic lethal interaction positions CP-506 as a targeted agent for HRD-positive cancers, including BRCA1/2-mutated breast, ovarian, and pancreatic cancers.

Bystander Effect Studies Requiring Diffusible Active Metabolites

CP-506's pronounced bystander effect, mediated by the diffusible bis-chloro-mustard amine metabolite CP-506M-Cl₂, has been validated in spheroid co-culture systems where target cell killing increases proportionally with activator cell proportion [6]. The 190 μm tissue penetration depth predicted by in silico PK/PD modeling [7] supports its use in studies investigating spatial heterogeneity of drug distribution within solid tumors. This property is particularly valuable for research on overcoming heterogeneous hypoxia and targeting tumor regions beyond immediate zones of prodrug activation.

Application
Selection Property
Validation Focus
Hypoxia‑selective cytotoxicity research
Normoxic/anoxic IC50 ratio review
2D/3D hypoxia discrimination assays
In vivo xenograft hypoxia model studies
Hypoxic fraction reduction biomarker context
Pimonidazole‑based pharmacodynamic endpoint
Radiotherapy combination endpoint research
Local control endpoint context
Xenograft model radiation response
Bystander effect and spatial diffusion research
Tissue penetration depth property
Agent‑based modelling integration

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